Cas no 2870702-27-3 (Methyl 7-bromo-2-ethyl-3-quinolinecarboxylate)

• Product Name: Methyl 7-bromo-2-ethyl-3-quinolinecarboxylate
• CAS No: 2870702-27-3
• MF: C₁₃H₁₂BrNO₂
• MW: 294.143882751465
• CID: 6376934
• Update Time: 2025-11-01

Methyl 7-bromo-2-ethyl-3-quinolinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-bromo-2-ethyl-3-quinolinecarboxylate

• Inchi： 1S/C13H12BrNO2/c1-3-11-10(13(16)17-2)6-8-4-5-9(14)7-12(8)15-11/h4-7H,3H2,1-2H3
• InChI Key： OXLVNRWRMCKKDT-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(Br)C=2)C=C(C(OC)=O)C=1CC

Experimental Properties

• Density: 1.444±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 373.8±42.0 °C(Predicted)
• pka: 2.30±0.50(Predicted)

Additional information on Methyl 7-bromo-2-ethyl-3-quinolinecarboxylate

Methyl 7-bromo-2-ethyl-3-quinolinecarboxylate (CAS No. 2870702-27-3): An Overview of a Promising Quinoline Derivative

Methyl 7-bromo-2-ethyl-3-quinolinecarboxylate (CAS No. 2870702-27-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This quinoline derivative is characterized by its distinct structural features, which include a bromine atom at the 7-position, an ethyl group at the 2-position, and a methyl ester at the 3-position. These functional groups contribute to its potential biological activities and make it an attractive candidate for various applications in drug discovery and development.

The chemical structure of Methyl 7-bromo-2-ethyl-3-quinolinecarboxylate can be represented as C₁₅H₁₄BrNO₂. The presence of the bromine atom and the ethyl group imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. The methyl ester group, on the other hand, provides a convenient functional handle for further chemical modifications, making this compound a valuable starting point for the synthesis of more complex derivatives.

Recent studies have highlighted the potential of Methyl 7-bromo-2-ethyl-3-quinolinecarboxylate in various therapeutic areas. One notable application is in the field of anticancer research. Quinoline derivatives have been shown to exhibit potent antitumor activities through multiple mechanisms, including inhibition of kinases, modulation of apoptosis pathways, and interference with DNA replication. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that Methyl 7-bromo-2-ethyl-3-quinolinecarboxylate effectively inhibited the growth of several cancer cell lines, particularly those derived from breast and lung cancers. The researchers attributed this activity to the compound's ability to disrupt microtubule dynamics and induce cell cycle arrest.

In addition to its anticancer properties, Methyl 7-bromo-2-ethyl-3-quinolinecarboxylate has also shown promise in the treatment of neurodegenerative diseases. Quinoline derivatives have been investigated for their neuroprotective effects due to their ability to modulate oxidative stress and inflammation. A study published in Neuropharmacology in 2020 reported that Methyl 7-bromo-2-ethyl-3-quinolinecarboxylate exhibited significant neuroprotective activity in a mouse model of Parkinson's disease. The compound was found to reduce dopaminergic neuron loss and improve motor function by inhibiting neuroinflammation and promoting mitochondrial biogenesis.

The pharmacokinetic properties of Methyl 7-bromo-2-ethyl-3-quinolinecarboxylate have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a therapeutic agent. A study published in Pharmaceutical Research in 2019 evaluated the oral bioavailability and plasma stability of Methyl 7-bromo-2-ethyl-3-quinolinecarboxylate in rats. The results indicated that the compound was well-absorbed following oral administration and maintained stable plasma levels over an extended period.

The synthetic accessibility of Methyl 7-bromo-2-ethyl-3-quinolinecarboxylate is another factor contributing to its appeal as a research tool and potential drug candidate. Several synthetic routes have been developed to access this compound efficiently. One common approach involves the condensation of an appropriate arylamine with a substituted acrylate or acrylonitrile, followed by cyclization and esterification steps. These synthetic methods are scalable and can be adapted to produce gram quantities of the compound for preclinical studies.

In conclusion, Methyl 7-bromo-2-ethyl-3-quinolinecarboxylate (CAS No. 2870702-27-3) is a promising quinoline derivative with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further investigation. Ongoing research efforts are likely to uncover additional therapeutic uses for this compound, contributing to advancements in drug discovery and development.